Cas no 1211583-64-0 (4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine)

4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine structure
1211583-64-0 structure
Product Name:4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
CAS No:1211583-64-0
MF:C7H5BrF3NO
MW:256.019911527634
CID:2179883
PubChem ID:56587697
Update Time:2025-04-21

4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
    • MFCD16610122
    • DB-253116
    • 1211583-64-0
    • AKOS007930061
    • Inchi: 1S/C7H5BrF3NO/c1-13-6-5(7(9,10)11)4(8)2-3-12-6/h2-3H,1H3
    • InChI Key: OHDGJXAUBAXREY-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1C(F)(F)F)OC

Computed Properties

  • Exact Mass: 254.95066Da
  • Monoisotopic Mass: 254.95066Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 22.1Ų
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd